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Introduction

4-methoxybut-2-ynoic acid, a multifunctional organic compound with the chemical formula
CsHeOs, holds significant potential as a versatile building block in synthetic organic chemistry,
particularly in the development of novel pharmaceutical agents and complex molecular
architectures. Its structure, featuring a carboxylic acid, an internal alkyne, and a methoxy
group, offers multiple reaction sites for chemical modification. Accurate structural elucidation
and purity assessment are paramount for its effective application. This technical guide provides
an in-depth analysis of the spectral data of 4-methoxybut-2-ynoic acid, including predicted
Proton Nuclear Magnetic Resonance (*H NMR), Carbon-13 Nuclear Magnetic Resonance (*3C
NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS) data. In the absence of
publicly available experimental spectra, this guide leverages high-quality predicted data,
offering a comprehensive interpretation to aid researchers in the identification and utilization of
this compound.

Molecular Structure and Functional Groups
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The unique spectral signature of 4-methoxybut-2-ynoic acid is a direct consequence of its
molecular structure. Understanding the arrangement of its functional groups is key to
interpreting the spectral data.

Figure 1. Chemical structure of 4-methoxybut-2-ynoic acid with atom numbering.

'H Nuclear Magnetic Resonance (*H NMR)
Spectroscopy

Proton NMR spectroscopy provides valuable information about the electronic environment of
hydrogen atoms in a molecule. The predicted *H NMR spectrum of 4-methoxybut-2-ynoic
acid is expected to show three distinct signals.

Table 1: Predicted 'H NMR Spectral Data for 4-methoxybut-2-ynoic acid

Chemical Shift ()

Multiplicity Integration Assignment
ppm
~10-12 Singlet 1H -COOH
~4.2 Singlet 2H -CHz-
~3.4 Singlet 3H -OCHs

Interpretation:

o Carboxylic Acid Proton (-COOH): A broad singlet is anticipated in the downfield region of the
spectrum, typically between 10 and 12 ppm. This significant deshielding is due to the acidic
nature of the proton and its proximity to the electronegative oxygen atoms of the carboxylic
acid group.

o Methylene Protons (-CHz-): The two protons on the carbon adjacent to the methoxy group
(C4) are expected to appear as a singlet at approximately 4.2 ppm. The absence of adjacent
protons results in a singlet multiplicity. The electronegativity of the neighboring oxygen atom
causes a downfield shift.
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o Methoxy Protons (-OCHs): The three protons of the methoxy group (C5) are predicted to
resonate as a sharp singlet around 3.4 ppm. This is a characteristic chemical shift for
methoxy groups attached to an aliphatic carbon.

13C Nuclear Magnetic Resonance (**C NMR)
Spectroscopy

Carbon-13 NMR spectroscopy provides insight into the carbon framework of a molecule. The
predicted proton-decoupled 3C NMR spectrum of 4-methoxybut-2-ynoic acid should display
five distinct signals, corresponding to the five carbon atoms in unique chemical environments.

Table 2: Predicted 3C NMR Spectral Data for 4-methoxybut-2-ynoic acid

Chemical Shift (6) ppm Assignment
~155-160 C=0 (C1)
~80-85 -C= (C2 or C3)
~75-80 -C= (C2 or C3)
~60-65 -CHz- (C4)
~55-60 -OCHs (C5)

Interpretation:

o Carboxylic Carbon (C=0): The carbon of the carboxylic acid group (C1) is expected to be the
most downfield signal, appearing in the range of 155-160 ppm due to the strong deshielding
effect of the two oxygen atoms.

o Alkynyl Carbons (-C=C-): The two sp-hybridized carbons of the triple bond (C2 and C3) are
predicted to have chemical shifts in the region of 75-85 ppm. The exact assignment can be
challenging without further 2D NMR experiments.

o Methylene Carbon (-CHz-): The methylene carbon (C4) is expected to resonate around 60-
65 ppm, influenced by the attached oxygen atom.
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o Methoxy Carbon (-OCHs): The methoxy carbon (C5) should appear at approximately 55-60
ppm, a typical value for a methoxy group.

Infrared (IR) Spectroscopy

Infrared spectroscopy is a powerful tool for identifying the functional groups present in a
molecule by detecting their characteristic vibrational frequencies.

Table 3: Predicted IR Absorption Frequencies for 4-methoxybut-2-ynoic acid

Frequency (cm™?) Vibration Functional Group
2500-3300 (broad) O-H stretch Carboxylic acid
2950-3000 C-H stretch Aliphatic

~2250 C=C stretch Alkyne

~1710 C=0 stretch Carboxylic acid
1100-1300 C-O stretch Ether and Carboxylic acid

Interpretation:

O-H Stretch: A very broad absorption band is expected in the region of 2500-3300 cm~1* due
to the hydrogen-bonded O-H stretching of the carboxylic acid dimer.

o C-H Stretch: Absorptions corresponding to the stretching vibrations of the aliphatic C-H
bonds in the methoxy and methylene groups are anticipated in the 2950-3000 cm~1 region.

o C=C Stretch: A weak to medium intensity absorption band around 2250 cm~1 is characteristic
of the carbon-carbon triple bond stretch. The internal nature of the alkyne may result in a
weaker signal compared to a terminal alkyne.

o C=0 Stretch: A strong, sharp absorption peak at approximately 1710 cm~1 is indicative of the
carbonyl (C=0) stretching vibration of the carboxylic acid.

e C-O Stretch: One or more strong absorption bands between 1100 and 1300 cm~! are
expected for the C-O stretching vibrations of the ether and carboxylic acid functionalities.
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Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which aids in its structural elucidation. The predicted mass spectrum of 4-
methoxybut-2-ynoic acid would show the molecular ion peak and several fragment ions.

Table 4: Predicted m/z Values for Major lons in the Mass Spectrum of 4-methoxybut-2-ynoic

acid
miz lon
114 M]*
99 [M - CHs]*
85 [M - CHO]*
69 [M - COOH]*
45 [COOH]*

Interpretation of Fragmentation Pattern:

The fragmentation of 4-methoxybut-2-ynoic acid upon electron ionization is expected to
proceed through several pathways, initiated by the loss of an electron to form the molecular ion

[M]* at m/z 114.
[M - CHs]*
m/z = 99

[M - CHOl*
m/z = 85

[M - COOH]*
m/z = 69
[COOH]*
m/z = 45
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Figure 2. Proposed fragmentation pathway for 4-methoxybut-2-ynoic acid.

Loss of a Methyl Radical: Cleavage of the O-CHs bond can lead to the loss of a methyl
radical (*CHs), resulting in a fragment ion at m/z 99.

e Loss of a Formyl Radical: Fragmentation may also involve the loss of a formyl radical
(*CHO), giving rise to a peak at m/z 85.

o Loss of a Carboxyl Radical: The loss of the carboxylic acid group as a radical (¢<COOH)
would generate a fragment ion at m/z 69.

o Carboxonium lon: A prominent peak at m/z 45, corresponding to the carboxonium ion
[COOH]™, is also a likely feature in the mass spectrum of a carboxylic acid.

Experimental Protocols

While experimental data for 4-methoxybut-2-ynoic acid is not readily available, the following
are generalized protocols for acquiring the spectral data discussed.

NMR Spectroscopy (*H and 13C)

e Sample Preparation: Dissolve 5-10 mg of 4-methoxybut-2-ynoic acid in approximately 0.6
mL of a suitable deuterated solvent (e.g., CDClz, DMSO-ds) in a 5 mm NMR tube.

 Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).
o Data Acquisition:

o For 'H NMR, acquire the spectrum with a sufficient number of scans to obtain a good
signal-to-noise ratio.

o For 3C NMR, a proton-decoupled spectrum should be acquired. A greater number of
scans will be necessary due to the low natural abundance of 13C.

o Data Processing: Process the raw data using appropriate software, including Fourier
transformation, phase correction, and baseline correction. Chemical shifts should be
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referenced to the residual solvent peak or an internal standard like tetramethylsilane (TMS).
Infrared (IR) Spectroscopy

o Sample Preparation: As 4-methoxybut-2-ynoic acid is a solid, prepare a KBr pellet by
grinding a small amount of the sample with dry potassium bromide and pressing it into a thin,
transparent disk. Alternatively, Attenuated Total Reflectance (ATR) can be used by placing a
small amount of the solid directly on the ATR crystal.

e Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

» Data Acquisition: Record a background spectrum of the empty sample holder or clean ATR
crystal. Then, record the sample spectrum over a typical range of 4000-400 cm~1. The
instrument software will automatically subtract the background spectrum.

Mass Spectrometry (MS)

o Sample Introduction: Introduce the sample into the mass spectrometer via a direct insertion
probe or by using a gas chromatograph (GC-MS) or liquid chromatograph (LC-MS) interface.

« lonization: Use Electron lonization (El) at 70 eV or a soft ionization technique like
Electrospray lonization (ESI).

e Mass Analysis: Separate the resulting ions using a mass analyzer such as a quadrupole,
time-of-flight (TOF), or ion trap.

o Detection: A detector will record the abundance of each ion as a function of its mass-to-
charge ratio (m/z).

Conclusion

The comprehensive analysis of the predicted *H NMR, 13C NMR, IR, and MS spectral data
provides a robust framework for the structural characterization of 4-methoxybut-2-ynoic acid.
The interpretations presented in this guide, based on established principles of spectroscopy
and comparison with related structures, offer researchers and drug development professionals
the necessary tools to confidently identify and utilize this important synthetic intermediate.
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While predicted data serves as a valuable guide, experimental verification remains the gold
standard for unequivocal structure confirmation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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